3-[2-(1,3-Thiazol-2-yl)propan-2-ylsulfamoyl]benzoic acid

• IUPAC Name: 3-[2-(1,3-thiazol-2-yl)propan-2-ylsulfamoyl]benzoic acid
• InChI: InChI=1S/C13H14N2O4S2/c1-13(2,12-14-6-7-20-12)15-21(18,19)10-5-3-4-9(8-10)11(16)17/h3-8,15H,1-2H3,(H,16,17)
• InChI Key: VDURJCBRVDBYFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC=CS1)NS(=O)(=O)C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C13H14N2O4S2
• Molecular Weight: 326.4 g/mol

Description

3-[2-(1,3-Thiazol-2-yl)propan-2-ylsulfamoyl]benzoic acid, also known as TPSB, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 3-[2-(1,3-Thiazol-2-yl)propan-2-ylsulfamoyl]benzoic acid is not fully understood. However, it has been proposed that this compound exerts its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways in the body. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[2-(1,3-Thiazol-2-yl)propan-2-ylsulfamoyl]benzoic acid in lab experiments is that it is relatively easy to synthesize and purify. This compound has also been shown to exhibit potent biological activity at relatively low concentrations, making it a useful tool for studying various biological processes. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-[2-(1,3-Thiazol-2-yl)propan-2-ylsulfamoyl]benzoic acid. One area of interest is the development of this compound-based therapeutics for the treatment of various diseases. Another area of interest is the investigation of the mechanism of action of this compound, which could provide insights into its potential therapeutic applications. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical settings.

Synthesis Methods

The synthesis of 3-[2-(1,3-Thiazol-2-yl)propan-2-ylsulfamoyl]benzoic acid involves the reaction of 2-aminobenzoic acid with 2-bromo-1,3-thiazole in the presence of a base, followed by the addition of isobutylsulfonyl chloride. The resulting product is then purified by recrystallization to obtain this compound in high purity.

Scientific Research Applications

3-[2-(1,3-Thiazol-2-yl)propan-2-ylsulfamoyl]benzoic acid has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. This compound has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.